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Compound of Interest

Compound Name: Sodium 2-oxopentanoate

Cat. No.: B084938 Get Quote

Chemical Identity and Properties
Sodium 2-oxopentanoate, also known as sodium 2-ketovalerate, is the sodium salt of 2-

oxopentanoic acid.[1] It is an intermediate in the metabolism of amino acids.[2]

Chemical Structure
The chemical structure of sodium 2-oxopentanoate is characterized by a five-carbon chain

with a ketone group at the second carbon and a carboxylate group at the first carbon, which is

ionically bonded to a sodium ion.
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Simplified Metabolic Role of 2-Oxopentanoic Acid

Branched-Chain Amino Acids
(e.g., Valine)

Alpha-Keto Acids

Transamination

2-Oxopentanoic Acid

Catabolism

Further Metabolism
(e.g., Krebs Cycle)
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Experimental Workflow for Enzymatic Synthesis

Reaction Preparation

Reaction

Quenching and Neutralization

Analysis

Prepare 1 mL reaction mixture:
- 100 mM K-phosphate buffer (pH 7.5)

- 50 mM D-amino acid
- 20 mM α-ketoglutarate

- 0.05 mM PLP

Add purified D-AAT

Incubate at 30°C for 1 min

Add 1 mL 20% Trichloroacetic Acid

Incubate on ice for 1 min

Add 0.5 mL 4 M NaOH

Analyze by UPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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